Cas no 854778-10-2 (Ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate)

• Product Name: Ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate
• CAS No: 854778-10-2
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• MDL: MFCD25967876
• CID: 1094092
• PubChem ID: 66913596
• Update Time: 2025-04-20

Ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate
• AKOS022188736
• CS-0456394
• SCHEMBL1124788
• AC6962
• 854778-10-2
• SY038892
• MFCD25967876
• A923533
• Ethyl2-(4-cyanophenyl)-2,2-difluoroacetate
• 2-(4-cyanophenyl)-2,2-difluoroacetic acid ethyl ester
• HS-7587
• Ethyl 4-cyano-alpha,alpha-difluorobenZeneacetate

• MDL： MFCD25967876
• Inchi： 1S/C11H9F2NO2/c1-2-16-10(15)11(12,13)9-5-3-8(7-14)4-6-9/h3-6H,2H2,1H3
• InChI Key： AQZHSNKXWKINQU-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1C=CC(C#N)=CC=1)F

Computed Properties

• Exact Mass: 225.06000
• Monoisotopic Mass: 225.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 2.21318

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles